Cas no 167830-43-5 (tert-Butyl 4-bromo-3,5-dimethoxybenzoate)

• Product Name: tert-Butyl 4-bromo-3,5-dimethoxybenzoate
• CAS No: 167830-43-5
• MF: C₁₃H₁₇BrO₄
• MW: 317.175683736801
• CID: 111008
• PubChem ID: 11034454
• Update Time: 2025-09-24

tert-Butyl 4-bromo-3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-3,5-dimethoxybenzoate
• Benzoic acid,4-bromo-3,5-dimethoxy-, 1,1-dimethylethyl ester
• DTXSID00452782
• Benzoic acid, 4-bromo-3,5-dimethoxy-, 1,1-dimethylethyl ester
• AKOS017559379
• AB3330
• TERT-BUTYL4-BROMO-3,5-DIMETHOXYBENZOATE
• SCHEMBL9197504
• MFCD08703423
• 167830-43-5

• MDL： MFCD08703423
• Inchi： 1S/C13H17BrO4/c1-13(2,3)18-12(15)8-6-9(16-4)11(14)10(7-8)17-5/h6-7H,1-5H3
• InChI Key： UAECIQRZECFONO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 316.03101
• Monoisotopic Mass: 316.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on tert-Butyl 4-bromo-3,5-dimethoxybenzoate

Comprehensive Overview of tert-Butyl 4-bromo-3,5-dimethoxybenzoate (CAS No. 167830-43-5)

tert-Butyl 4-bromo-3,5-dimethoxybenzoate (CAS No. 167830-43-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a tert-butyl ester group and bromo-dimethoxy substitution, makes it a versatile building block for fine chemical synthesis. With the growing demand for high-purity intermediates in drug discovery, this compound has gained significant attention in recent years.

The compound's unique properties, such as its stability under mild reaction conditions and compatibility with cross-coupling reactions, align with current trends in green chemistry and sustainable synthesis. Researchers frequently search for "tert-Butyl 4-bromo-3,5-dimethoxybenzoate applications" or "CAS 167830-43-5 synthesis protocol," reflecting its relevance in modern organic chemistry. Its role in constructing complex aromatic systems is particularly valuable for developing bioactive molecules and functional materials.

From a technical perspective, tert-Butyl 4-bromo-3,5-dimethoxybenzoate exhibits excellent solubility in common organic solvents like dichloromethane and tetrahydrofuran, facilitating its use in multistep synthesis. The bromo substituent at the 4-position serves as a reactive handle for palladium-catalyzed couplings, while the dimethoxy groups contribute to electronic modulation of the aromatic ring. These features explain why queries such as "tert-Butyl ester protection strategies" often lead to discussions involving this compound.

In the context of drug discovery, this benzoate derivative has been employed in the synthesis of kinase inhibitors and GPCR modulators, addressing the pharmaceutical industry's need for diverse chemical scaffolds. The compound's crystalline nature and well-defined melting point (typically 85-88°C) make it particularly suitable for quality-controlled production. Recent publications highlighting "167830-43-5 spectroscopic data" demonstrate the scientific community's interest in its characterization.

The safety profile of tert-Butyl 4-bromo-3,5-dimethoxybenzoate complies with standard laboratory handling protocols, though proper personal protective equipment is recommended during manipulation. Its stability under nitrogen atmosphere and resistance to hydrolysis at neutral pH contribute to its popularity in process chemistry. Emerging applications in material science, particularly in the development of organic electronic components, have expanded its utility beyond traditional synthetic chemistry.

From an industrial perspective, the scalable synthesis of CAS 167830-43-5 has been optimized to meet the demands of kilogram-scale production. Manufacturers emphasize cost-effective routes involving selective bromination of dimethoxybenzoic acid derivatives followed by esterification with tert-butanol. The compound's compatibility with continuous flow chemistry systems positions it well for modern automated synthesis platforms.

Analytical methods for tert-Butyl 4-bromo-3,5-dimethoxybenzoate typically combine HPLC purity analysis with 1H/13C NMR verification, addressing the pharmaceutical industry's stringent quality assurance requirements. The compound's chromatographic behavior has been extensively documented, with reverse-phase systems showing excellent resolution of potential impurities. These characteristics make it a reliable reference material for method development in analytical laboratories.

Looking forward, the compound's role in medicinal chemistry is expected to grow, particularly in fragment-based drug discovery where its balanced lipophilicity (predicted logP ~3.2) and molecular weight (~301.18 g/mol) make it an attractive scaffold component. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups creates unique electronic properties that can be exploited in structure-activity relationship studies.

Environmental considerations regarding tert-Butyl 4-bromo-3,5-dimethoxybenzoate have led to investigations into biodegradation pathways and waste treatment methods, responding to the chemical industry's focus on green metrics. While the compound demonstrates moderate persistence in aqueous systems, advanced oxidation processes have shown promise for its degradation in industrial effluent streams.

In summary, tert-Butyl 4-bromo-3,5-dimethoxybenzoate (CAS No. 167830-43-5) represents a strategically important intermediate that bridges academic research and industrial applications. Its combination of synthetic versatility, well-characterized properties, and compatibility with modern catalytic systems ensures its continued relevance in the development of next-generation chemical entities across multiple scientific disciplines.